MERCURIC SULFATE

• CAS No.: 13766-44-4
• Molecular Formula: HgS
• Synonyms: Mercury (I) sulfate, 99% (metals basis)

Description

Mercuric Sulfate, also known as Mercury(II) sulfate, is an inorganic compound with the formula HgSO₄. It is supplied as an odorless white crystalline solid or granules with a molecular weight of 296.65 g/mol . This compound is a valuable reagent in synthetic and analytical chemistry. Its primary research applications include serving as a catalyst in organic synthesis, particularly in oxymercuration-demercuration reactions for the hydration of alkenes and alkynes . It is also a key component in Denigés' reagent, an acidic solution used in qualitative analysis to detect the presence of tertiary alcohols, indicated by the formation of a yellow or red precipitate . Historically, it was employed as a catalyst in the industrial production of acetaldehyde from acetylene . Researchers also utilize this compound in electrochemical cells due to its favorable conductive properties . This product is strictly For Research Use Only. It is not intended for diagnostic, therapeutic, or any human or veterinary use. This compound is a highly toxic compound. Handling must be conducted with appropriate personal protective equipment (PPE) and within a properly functioning fume hood. Inhalation, ingestion, or skin contact can cause severe acute poisoning, organ damage, and is fatal . It is also very toxic to aquatic life and must be disposed of as hazardous waste in accordance with local regulations .

Synthesis and Preparation Methodologies of Mercuric Sulfate

Classical and Contemporary Synthetic Routes

The production of mercuric sulfate (B86663) typically involves the reaction of a mercury source with sulfuric acid. Different starting materials and conditions lead to the formation of HgSO₄.

Oxidative Synthesis from Elemental Mercury and Sulfuric Acid

One of the primary methods for preparing mercuric sulfate involves the reaction between elemental mercury (Hg) and hot, concentrated sulfuric acid (H₂SO₄). This process is an oxidative synthesis where sulfuric acid acts as both a reactant and an oxidizing agent.

The reaction can be represented by the following chemical equation: Hg + 2 H₂SO₄ → HgSO₄ + SO₂ + 2 H₂O wikipedia.orggeeksforgeeks.orgsciencemadness.orgbyjus.combrainly.in

In this reaction, elemental mercury is oxidized to mercury(II) sulfate, while concentrated sulfuric acid is reduced to sulfur dioxide gas (SO₂). Water is also produced as a byproduct. The use of hot and concentrated sulfuric acid is crucial for this reaction to proceed effectively. wikipedia.orgbyjus.combrainly.in

Preparation from Mercuric Oxide and Sulfuric Acid

Another established method for synthesizing this compound involves the reaction of mercuric oxide (HgO) with sulfuric acid. This route typically utilizes yellow mercuric oxide. nih.gov

The reaction is represented by the following equation: HgO + H₂SO₄ → HgSO₄ + H₂O geeksforgeeks.orgsciencemadness.org

This method involves a simpler reaction compared to the oxidative synthesis from elemental mercury, primarily a neutralization reaction between a metal oxide and an acid to form a salt and water. Using concentrated sulfuric acid in this preparation is important to prevent hydrolysis of the resulting this compound. geeksforgeeks.orgsciencemadness.org Hydrolysis in the presence of water can lead to the formation of a yellow, insoluble basic sulfate (HgSO₄·2HgO). sciencemadness.orgnih.govchemicalbook.com

Methodological Refinements in this compound Production

While the core synthetic routes from elemental mercury and mercuric oxide are well-established, methodological refinements in this compound production often focus on achieving higher purity, controlling crystal form, and optimizing reaction conditions.

One aspect of refinement involves managing the concentration of sulfuric acid. As noted, using concentrated acid during the preparation from mercuric oxide helps prevent hydrolysis of the product. geeksforgeeks.orgsciencemadness.org Controlling the amount of water present during crystallization can also influence the form of the resulting this compound; the anhydrous salt crystallizes as white leaflets, while the monohydrate (HgSO₄•H₂O) can crystallize as colorless rhombic prisms in the presence of a small amount of water. chemicalbook.com

Further refinements might involve specific processing steps such as repeated evaporation of the solution obtained from dissolving mercuric oxide in concentrated sulfuric acid to yield the anhydrous salt. chemicalbook.com

Research also explores methods for preparing mercury compounds, including sulfates, from waste materials, such as mercury-containing catalysts. One described method involves processing waste mercury catalysts to obtain mercuric chloride, which is then reacted with a sodium sulfate solution to generate this compound. This approach highlights efforts to recover and reuse mercury from industrial waste streams, contributing to more sustainable practices in the production of mercury compounds. google.com

Catalytic Applications of Mercuric Sulfate in Organic Synthesis

Mechanistic Investigations of Mercuric Sulfate-Mediated Reactions

The mechanism of this compound-catalyzed alkyne hydration involves an electrophilic addition process initiated by the mercury(II) ion. fiveable.meedurev.inorgoreview.com The mercury(II) ion acts as a Lewis acid, coordinating to the π-system of the alkyne and activating it for nucleophilic attack by water. fiveable.mefiveable.mefiveable.me

Hydration of Alkynes: The Kucherov Reaction and Analogues

The hydration of alkynes catalyzed by mercury(II) sulfate (B86663) in the presence of sulfuric acid is historically known as the Kucherov reaction. pandoraindia.comvedantu.comwikibooks.org This reaction typically yields carbonyl compounds (ketones or aldehydes) as the final products, which are formed through the rapid tautomerization of an intermediate enol. edurev.inlibretexts.orglibretexts.org

Elucidation of Reaction Intermediates and Transition States

The mechanism begins with the electrophilic addition of the mercury(II) ion to the alkyne, forming a cyclic mercurinium ion intermediate or a mercury-containing vinylic carbocation. fiveable.melibretexts.orgorganicchemistrytutor.comjove.comchemistrysteps.com This intermediate is analogous to the one formed in the oxymercuration of alkenes. edurev.inlibretexts.orglibretexts.org Water then attacks this intermediate, typically at the more substituted carbon, leading to the formation of an organomercury enol. fiveable.melibretexts.orgjove.com This organomercury intermediate subsequently undergoes protodemercuration under the acidic reaction conditions, where the mercury is replaced by a proton, yielding a neutral enol. edurev.inlibretexts.org The enol is generally unstable and rapidly isomerizes to the more stable keto form through keto-enol tautomerism. edurev.inlibretexts.orglibretexts.orgjove.com

While a vinylic carbocation intermediate is proposed, the d electrons and empty d orbital of mercury are thought to facilitate the formation of a cyclic intermediate, contributing to the reaction pathway. chemistrysteps.com

Regiochemical Control in Alkyne Hydration

The this compound-catalyzed hydration of alkynes generally follows Markovnikov's rule. edurev.inorgoreview.comlibretexts.orglibretexts.org This means that the hydroxyl group (derived from water) adds to the more highly substituted carbon of the alkyne, and the hydrogen atom adds to the less substituted carbon. edurev.inorgoreview.comlibretexts.org This regioselectivity is attributed to the formation of the more stable vinylic cation or the attack of water on the more substituted carbon of the mercurinium ion intermediate. orgoreview.combrainkart.comjove.comchemistrysteps.com

For terminal alkynes (RC≡CH), the Markovnikov addition leads to the formation of a methyl ketone (RC(=O)CH₃), except in the case of acetylene (B1199291) (HC≡CH), which yields acetaldehyde (B116499) (ethanal). vedantu.commsu.edulibretexts.orglibretexts.org Unsymmetrically substituted internal alkynes (RC≡CR') can yield a mixture of two isomeric ketones because the mercury(II) ion can add to either carbon of the triple bond, leading to two possible vinylic cations or mercurinium ions with similar stabilities. wikibooks.orglibretexts.orglibretexts.orgjove.com Symmetrical internal alkynes, however, yield only a single ketone product. libretexts.orgjove.com

Kinetic and Thermodynamic Aspects of Catalysis

Alkynes are generally less reactive than alkenes towards electrophilic addition due to the lower stability of the resulting vinylic carbocations compared to alkyl carbocations. msu.edubrainkart.com this compound acts as a catalyst by lowering the activation energy of the hydration reaction. scribd.com The mercury(II) ion activates the alkyne towards nucleophilic attack by forming a complex, thereby facilitating the addition of water. fiveable.mefiveable.me While the hydration of alkynes is exothermic, the uncatalyzed reaction is slow. msu.edu The presence of this compound significantly enhances the reaction rate. vedantu.comscribd.comquora.com The equilibrium of the keto-enol tautomerization strongly favors the more stable keto form, driving the reaction to completion. libretexts.orglibretexts.orgjove.com

Other Electrophilic Addition Processes

Beyond alkyne hydration, this compound and other mercuric salts can catalyze other electrophilic addition reactions involving unsaturated compounds, analogous to oxymercuration-demercuration reactions of alkenes. wikipedia.orgpearson.com These reactions typically involve the addition of an oxygen nucleophile across a double or triple bond, following Markovnikov's rule and proceeding through mercurial intermediates. wikipedia.orgpearson.compearson.com

Oxidative Transformations and Related Reaction Pathways

While primarily known for facilitating hydration via electrophilic addition, mercuric compounds, including this compound, have been implicated in some oxidative transformations or related pathways in organic synthesis. For instance, this compound has been used as a catalyst in the direct oxidation of methane (B114726) to methanol. sigmaaldrich.comsigmaaldrich.com Historically, this compound in strong sulfuric acid was used in the liquid phase oxidation of naphthalene (B1677914) to phthalic anhydride. google.com Mercuric oxide, a related mercury compound, is also mentioned in the context of oxidation reactions, such as the Baeyer-Villiger oxidation of ketones, although this specific reaction typically uses peroxy acids. indusuni.ac.in The role of mercury in such oxidative processes can involve complex mechanisms, potentially distinct from the electrophilic addition in alkyne hydration. Research also explores the catalytic oxidation of elemental mercury in flue gases, where sulfur oxides can influence the process, highlighting the complex interactions of mercury species in oxidation contexts. researchgate.netutk.eduacs.org

Scope and Substrate Specificity in Catalytic Systems

One of the most well-known applications of this compound catalysis is the hydration of alkynes. This reaction involves the addition of water across the triple bond of an alkyne, typically yielding a carbonyl compound (aldehyde or ketone). orgoreview.comjove.comlibretexts.org The reaction is generally carried out in the presence of sulfuric acid (H₂SO₄) and this compound as the catalyst. orgoreview.comjove.comlibretexts.org

The hydration of alkynes catalyzed by this compound follows Markovnikov's rule. orgoreview.comjove.comlibretexts.org This means that the hydroxyl group (from water) adds to the more substituted carbon of the alkyne, and the hydrogen atom adds to the less substituted carbon. orgoreview.comlibretexts.org The initial product of this addition is a vinylic alcohol, known as an enol. jove.comlibretexts.org However, enols are typically unstable and rapidly undergo tautomerization to the more stable keto form, resulting in the isolation of a ketone. jove.comlibretexts.orglibretexts.org

For terminal alkynes (alkynes with the triple bond at the end of the carbon chain), this compound catalyzed hydration predominantly yields methyl ketones. jove.comlibretexts.orglibretexts.org For example, the hydration of acetylene (HC≡CH) using this compound catalysis produces acetaldehyde. macsenlab.comjove.com Other terminal alkynes yield methyl ketones. jove.comlibretexts.org

Unsymmetrical internal alkynes (alkynes with the triple bond within the carbon chain and different substituents on each side) can yield a mixture of ketones due to the possibility of addition at either carbon of the triple bond, although Markovnikov's rule still dictates the regioselectivity towards the more substituted carbon. jove.comlibretexts.org Symmetrical internal alkynes, having identical substituents on both sides of the triple bond, yield a single ketone product. jove.com

This compound also plays a role in the synthesis of vinyl acetate (B1210297). Historically, vinyl acetate monomer was prepared by the reaction of acetylene with anhydrous acetic acid in the presence of a mercury(I) salt catalyst, although this compound formed in situ from mercuric acetate and sulfuric acid has also been used for vinyl ester synthesis via vinyl interchange reactions. google.comatamanchemicals.comscribd.com

Catalyst Performance, Longevity, and Regeneration Strategies

Information specifically detailing the quantitative performance metrics (like turnover number or frequency), longevity, and regeneration strategies for this compound as a catalyst in isolation is less extensively reported in readily available sources compared to its general application and mechanism. However, some insights can be gleaned from its typical usage conditions and historical context.

In the hydration of alkynes, catalyst loadings for mercury(II) salts can range from 0.1 mol% to excess, with a more typical range being 2-10 mol%. thieme-connect.com Reaction times can vary from minutes to a day, and temperatures typically range from room temperature to the reflux temperature of the solvent. thieme-connect.com The presence of excess acid, such as sulfuric acid, is known to accelerate the reaction. thieme-connect.com

In the historical industrial production of acetaldehyde from acetylene, a solution containing this compound in sulfuric acid was used. The catalyst could be deactivated over time, partly due to the reduction of Hg²⁺ to metallic mercury. While detailed regeneration strategies for industrial processes involving this compound are not widely publicized in the academic literature, methods for removing mercury salts from reaction mixtures prior to product isolation have been described, such as treating the mixture with an acidified aqueous solution of sodium bromide to form a water-soluble mercury-sodium bromide complex salt. google.com The addition of iron(III) sulfate has been noted to prolong catalyst lifetime in alkyne hydration by reoxidizing mercury(0) back to active mercury(II). thieme-connect.com

Comparative Analysis with Alternative Catalytic Systems

While this compound catalysis is effective for alkyne hydration and historically significant in vinyl acetate production, its use has faced challenges due to the toxicity of mercury compounds and associated environmental concerns. This has driven significant research into alternative catalytic systems for these transformations. thieme-connect.comresearchgate.net

For alkyne hydration, alternative catalysts based on less toxic metals, such as gold(I), gold(III), platinum(II), and palladium(II), have been developed. thieme-connect.comnih.govrsc.orgacs.org Gold catalysts, in particular, have shown high activity for alkyne hydration, sometimes proceeding under milder conditions, including room temperature. nih.govrsc.orgnih.gov They can also exhibit different regioselectivity or be applied to a broader range of substrates compared to mercury catalysts. nih.govrsc.org For instance, while this compound typically follows Markovnikov addition, leading to methyl ketones from terminal alkynes, alternative methods like hydroboration-oxidation provide the anti-Markovnikov product, yielding aldehydes from terminal alkynes. orgoreview.comlibretexts.orglibretexts.org This makes the mercury-catalyzed hydration and hydroboration-oxidation complementary methods for accessing different carbonyl isomers from terminal alkynes. orgoreview.comlibretexts.org

In the synthesis of vinyl acetate, the primary industrial route now involves the reaction of ethylene (B1197577) and acetic acid with oxygen in the presence of a palladium catalyst, largely replacing the older acetylene-based process that utilized mercury catalysts. atamanchemicals.comscribd.com Palladium-catalyzed transvinylation reactions have also been explored as alternatives to mercury(II) acetate for synthesizing vinyl esters. researchgate.net Studies have shown that palladium(II) acetate can catalyze the transvinylation of hydroxycinnamic acids, offering a potentially less toxic alternative to mercuric(II) catalysts, although yields and performance can be influenced by additives like sulfuric acid or potassium hydroxide (B78521). researchgate.net

Analytical Chemistry Methodologies Utilizing Mercuric Sulfate

Reagent Applications in Quantitative and Qualitative Analysis

Mercuric sulfate (B86663) is employed as a reagent in analytical techniques to facilitate the determination of the presence and quantity of other compounds. chemimpex.com Its utility spans across different analytical procedures, including titrimetric, volumetric, spectroscopic, and colorimetric methods. chemimpex.com

Titrimetric and Volumetric Analytical Procedures

In titrimetric and volumetric analysis, mercuric sulfate can be involved in methods for determining the concentration of certain substances. While the search results don't detail specific titrimetric or volumetric procedures using this compound as the titrant itself, they indicate its use in sample preparation or as a component in reagents for such analyses. For instance, in the determination of total mercury content in aqueous solutions containing mercurous ions, a volumetric analysis method involves oxidizing mercurous ions to the divalent state using potassium permanganate (B83412), followed by titration with a standard sodium thiocyanate (B1210189) solution. google.com Although this compound is not the titrant here, this illustrates a volumetric context where different mercury species are relevant. Another document mentions that direct titration can be used to estimate compounds that form soluble silver or mercury salts. scribd.comscribd.com Furthermore, the assay of this compound itself, to determine its purity, is performed by thiocyanate precipitation titration of Hg(II). acs.orghoneywell.comvwr.com

Spectroscopic and Colorimetric Detection Methods

This compound is relevant in spectroscopic and colorimetric methods, primarily in the context of preparing samples or as part of detection reagents for other analytes. While mercury(II) ion itself lacks a direct optical spectroscopic signature, its presence can be detected by observing changes in the optical properties of chromophores or nanoparticles that interact with Hg(II). acs.orgrsc.orgmdpi.com Colorimetric assays, particularly those utilizing gold nanoparticles, have been developed for the detection of mercury ions. rsc.orgmdpi.comclinmedjournals.orgresearchgate.net These methods often rely on the coordination between mercury ions and specific ligands or the effect of mercury on nanoparticle aggregation, leading to a visible color change or a change in spectroscopic signal. rsc.orgmdpi.comresearchgate.net

Specific Analytical Determinations Involving this compound

This compound is specifically utilized in several key analytical determinations, demonstrating its importance in various fields, particularly environmental monitoring and organic chemistry.

Determination of Chemical Oxygen Demand (COD) in Water Samples

One of the most significant applications of this compound in analytical chemistry is its use in the determination of Chemical Oxygen Demand (COD) in water and wastewater samples. nih.govlabotiq.netpandoraindia.comacs.orgitwreagents.comcarlroth.comitwreagents.com COD is a measure of the amount of oxidizable substances in a sample. itwreagents.com The standard method for COD determination involves digestion with a strong oxidizing agent, typically potassium dichromate, in an acidic medium. itwreagents.comnemi.gov Chloride ions are a common interference in this analysis as they can be oxidized by dichromate, leading to falsely high COD values. itwreagents.comnemi.gov this compound is added to the digestion mixture to complex with chloride ions, effectively removing them from the reaction and preventing their interference. pandoraindia.comitwreagents.comnemi.govoasisenviro.co.uk A common ratio used is 10 mg of this compound for every 1 mg of chloride ions present in the sample. epa.gov Studies have investigated the optimal HgSO₄:Cl⁻ ratio, particularly in samples with high salinity, indicating that a constant ratio may be effective up to a certain chloride concentration, beyond which adjustments or alternative approaches might be necessary. nih.gov

An example of a digestion solution composition for COD analysis includes potassium dichromate and this compound in sulfuric acid. nemi.gov

Reagent	Amount	Purpose
Potassium Dichromate	10.216 g	Oxidizing agent
This compound	33.0 g	Chloride complexing agent
Concentrated Sulfuric Acid	167 mL	Provides acidic medium and heat
Demineralized Water	Dilute to 1 L	Solvent

This mixture is used to digest the water sample, and the resulting Cr³⁺ is measured spectrometrically or the remaining dichromate is titrated. itwreagents.comnemi.gov

Identification and Characterization of Organic Compounds (e.g., Denigés' Reagent Applications)

This compound is a key component in Denigés' reagent, which is used for the qualitative analysis and identification of certain organic compounds, particularly tertiary alcohols and isolefins. wikipedia.orgwikipedia.orgmacsenlab.comgeeksforgeeks.org Denigés' reagent is an acidic solution of this compound, typically prepared by dissolving mercuric oxide in water and concentrated sulfuric acid. wikipedia.org

When Denigés' reagent is added to a solution containing tertiary alcohols or isolefins, a yellow or red precipitate forms. wikipedia.orgwikipedia.org This reaction is based on the ability of these compounds to be easily dehydrated in the presence of acid to form isoolefins, which then react with the this compound to form a precipitate. wikipedia.org This serves as a visual indication of the presence of these functional groups.

Analysis of Trace Elements and Interfering Species

This compound can be involved in the analysis of trace elements and the management of interfering species in various analytical techniques. As seen with COD analysis, this compound is used to complex with chloride ions, which can interfere with the determination of other analytes, including certain trace elements, when using techniques like ICP-MS. nemi.govepa.gov While this compound itself is a source of mercury, and the analysis of trace mercury is a significant area of analytical chemistry, this compound's role here is often related to sample preparation or matrix modification to improve the accuracy of determining other substances. spectroscopyonline.comnih.gov

The analysis of mercury species themselves at trace levels is often performed using highly sensitive techniques such as cold vapor atomic absorption spectroscopy (CVAAS), cold vapor atomic fluorescence spectrometry (CVAFS), inductively coupled plasma-optical emission spectrometry (ICP-OES), and inductively coupled plasma-mass spectrometry (ICP-MS). acs.orgspectroscopyonline.comspectroscopyonline.commt.com In some methods for mercury analysis, mercuric oxide, from which this compound can be prepared, is used to create calibration standards. cdc.gov The stability of mercury species in samples and standards is a critical aspect of trace mercury analysis, and the use of preserving agents, such as acids and complexing agents, is often necessary to prevent losses due to volatilization or adsorption. csic.esrsc.org

In the context of analyzing other trace elements, the presence of certain species can interfere with the analysis. This compound's ability to complex with chlorides is a prime example of mitigating such interference in specific analytical methods like COD determination. itwreagents.comnemi.govoasisenviro.co.uk The analysis of mercury species in complex matrices, such as coal combustion by-products, also involves techniques like thermal desorption to identify different mercury compounds based on their decomposition temperatures. csic.es

Method Validation and Analytical Performance Metrics

Method validation is a critical process in analytical chemistry to confirm that a method is suitable for its intended purpose, ensuring the reliability, accuracy, and consistency of analytical results. When this compound is utilized in analytical methodologies, particularly in applications like Chemical Oxygen Demand (COD) determination or in methods for quantifying mercury itself, rigorous validation procedures are applied to assess various performance parameters.

Key analytical performance metrics evaluated during method validation typically include linearity, limit of detection (LOD), limit of quantification (LOQ), precision (repeatability and intermediate precision), and accuracy (trueness and recovery).

Linearity

Linearity demonstrates the proportional relationship between the analytical response and the concentration of the analyte over a defined range. In methods employing this compound, such as the spectrophotometric determination of mercury(II) or COD analysis, linearity is commonly assessed by analyzing a series of standards at different concentrations and plotting the response versus concentration to generate a calibration curve. A high correlation coefficient (r or R²) value, typically exceeding 0.99, is indicative of good linearity within the specified working range. For instance, a spectrophotometric method for mercury(II) determination reported Beer's law obeyed in the range of 0-1.0 µg mL⁻¹ with a correlation coefficient of 0.9978. govtsciencecollegedurg.ac.in Similarly, validation of a method for mercury impurities determination by stripping voltammetry also assessed linearity. researchgate.net In indirect UV-Vis spectrometry for COD determination using mercury sulfate to eliminate chloride interference, a calibration curve linearity of 0.9994 was reported with a linear regression equation Y = 0.0003X + 0.0005. researchgate.net A method for mercury determination in seawater using CV-ICP-MS achieved coefficients of determination typically higher than 0.9992. nih.gov Methods for mercury analysis in red chili pepper using a mercury analyzer showed linearity over 0.5 – 20 µg/mL with correlation coefficients > 0.99. scialert.net

Sensitivity: Limit of Detection (LOD) and Limit of Quantification (LOQ)

The LOD is the lowest concentration of the analyte that can be reliably detected, while the LOQ is the lowest concentration that can be quantitatively determined with acceptable accuracy and precision. These parameters are crucial for assessing the sensitivity of a method. LOD and LOQ are often calculated based on the standard deviation of the blank and the slope of the calibration curve.

Reported LOD and LOQ values vary depending on the specific method, matrix, and analyte. For a spectrophotometric method for mercury(II), the detection limit was calculated as 2.6 × 10⁻³ µg mL⁻¹ and the quantification limit as 0.8 × 10⁻² µg mL⁻¹. govtsciencecollegedurg.ac.in In the indirect UV-Vis spectrometry method for COD, the LOD and LOQ were reported as 9.78 and 32.59 mg O₂/L, respectively researchgate.net, although another calculation based on the calibration curve yielded LOD of 14.43 mg/L and LOQ of 48.11 mg/L researchgate.net. For mercury determination in protamine sulfate by stripping voltammetry, LLOQ was evaluated. researchgate.net A validated method for mercury speciation analysis in river water reported a low LOD of 0.014 µg/L. sciencetechindonesia.com For mercury determination in seawater by CV-ICP-MS, the LOQ was 2.7 ng/kg, which was 13.5% of the target mass fraction. nih.gov The typical instrument detection limit (IDL) for Method 7471B for mercury in solid or semisolid waste using manual cold vapor atomic absorption spectrophotometry is 0.0002 mg/L. edgeanalytical.com A method for mercury determination in shrimp and fish reported LOD and LOQ of 0.331 µg/L and 0.992 µg/L, respectively. redalyc.org

Precision

Precision describes the agreement among independent test results obtained under stipulated conditions. It is commonly evaluated as repeatability (precision under the same operating conditions over a short interval of time) and intermediate precision (precision under varying conditions, such as different analysts, different days, or different equipment). Precision is often expressed as Relative Standard Deviation (RSD) or coefficient of variation (CV).

Validation studies involving methods utilizing this compound or for mercury analysis have reported various precision data. For a stripping voltammetry method for mercury impurities, the repeatability (10 measurements) showed a coefficient of variation of 7.8%, and intermediate precision (six measurements by two analysts) showed coefficients of variation of 7.9% and 7.4%. researchgate.net A method for mercury speciation in river water demonstrated good precision with an RSD value < 10%. sciencetechindonesia.com The indirect UV-Vis spectrometry method for COD showed high precision with an RSD of 0.66%. researchgate.net A spectrophotometric method for mercury(II) reported intra-day precision with RSD values between 1.95-2.15% and inter-day precision between 2.16-2.76%. govtsciencecollegedurg.ac.in For mercury determination in snake fruit using a mercury analyzer, intra-day and inter-day precisions had RSD values of 9.73% and 10.41%, respectively, which were considered acceptable. cabidigitallibrary.org A CV-ICP-MS method for mercury in seawater reported repeatability (RSDrep) of 0.5% and intermediate precision of 2.3% at a target concentration of 20 ng/kg. nih.gov

Accuracy

Accuracy refers to the closeness of agreement between a measured value and the true value. It is assessed through various approaches, including recovery studies and the analysis of certified reference materials (CRMs). In recovery studies, a known amount of the analyte is added to a sample (spiked sample), and the percentage of the added analyte recovered by the method is determined.

In the indirect UV-Vis spectrometry method for COD, high accuracy with a percentage of recovery of 91.35% was reported. researchgate.net A method for mercury speciation in river water showed good accuracy with a recovery of 94.16-101.91%. sciencetechindonesia.com For mercury determination in snake fruit, the mean recovery percentage was 97.24%, indicating the method was accurate. cabidigitallibrary.org A method for mercury determination in red chili pepper reported recovery in the range of 80-110% as acceptable for an analyte level of approximately 1 µg mL⁻¹. scialert.net Analysis of certified reference materials for mercury in shrimp and fish showed calculated veracity (accuracy) of 95.40% and 95.09%. redalyc.org Interlaboratory studies for COD analysis using this compound have also provided precision and accuracy data. epa.gov

Detailed Research Findings and Data Tables

Detailed research findings from validation studies provide specific numerical data on the performance metrics. These findings help to understand the capabilities and limitations of the analytical methods.

Here is a summary of some reported analytical performance metrics:

Method	Analyte/Application	Matrix	Linearity Range	Correlation Coefficient (r/R²)	LOD	LOQ	Precision (RSD/CV)	Accuracy (Recovery)	Source
Stripping Voltammetry	Mercury Impurities	Protamine Sulfate	Not specified	Not specified	Not specified	Evaluated (LLOQ)	Repeatability: 7.8%Intermediate: 7.9%, 7.4%	Not specified	researchgate.net
Mercury Analyzer (followed by sequential extraction)	Mercury Speciation	River Water	0.1-5.0 µg/L	Good	0.014 µg/L	Not specified	< 10%	94.16-101.91%	sciencetechindonesia.com
Indirect UV-Vis Spectrometry (COD)	Chemical Oxygen Demand (COD)	Water	Not specified (Calibration curve linearity reported)	0.9994	9.78 mg O₂/L (or 14.43 mg/L)	32.59 mg O₂/L (or 48.11 mg/L)	0.66%	91.35%	researchgate.net
Spectrophotometry	Mercury(II)	Water	0-1.0 µg mL⁻¹	0.9978	2.6 × 10⁻³ µg mL⁻¹	0.8 × 10⁻² µg mL⁻¹	Intra-day: 1.95-2.15%Inter-day: 2.16-2.76%	Evaluated (comparison)	govtsciencecollegedurg.ac.in
Mercury Analyzer	Mercury	Snake Fruit	0.5 – 20 µg/mL	> 0.99	0.03 μg/L	0.1 μg/L	Intra-day: 9.73%Inter-day: 10.41%	97.24%	cabidigitallibrary.org
CV-ICP-MS	Mercury	Seawater	Working range	> 0.9992	0.8 ng/kg	2.7 ng/kg	Repeatability: 0.5%Intermediate: 2.3%	Trueness evaluated	nih.gov
Cold Vapor Atomic Absorption Spectrophotometry (CV-AAS) (Method 7471B)	Mercury	Solid/Semisolid Waste	Not specified	Not specified	0.0002 mg/L (Instrument Detection Limit)	Not specified	Data available in Method 245.5 (Guidance)	Data available in Method 245.5 (Guidance)	edgeanalytical.com
AAS-FIAS (Cold Vapor Atomic Absorption with Flow Injection)	Mercury	Shrimp and Fish	1.00 – 20.00 µg/L	> 0.995	0.331 µg/L	0.992 µg/L	Repeatability and Intermediate Precision evaluated	95.40% and 95.09% (Veracity)	redalyc.org

Note: This table presents a selection of reported validation data and is not exhaustive.

Environmental Chemistry and Geochemical Behavior of Mercuric Sulfate

Environmental Speciation and Transformation Pathways of Mercury Species

Mercury exists in various chemical forms in the environment, including elemental mercury (Hg(0)), inorganic mercury (primarily as Hg(II)), and organic mercury (such as methylmercury (B97897), MeHg). The interconversion between these species is influenced by a range of environmental factors, including pH, redox potential, the presence of organic matter, and microbial activity aimspress.commdpi.com. The toxicity and bioavailability of mercury are strongly dependent on its chemical form aimspress.comepa.gov.

Hydrolysis and Precipitation Reactions in Aquatic Environments

In aquatic environments, Hg(II) ions originating from sources like mercuric sulfate (B86663) can undergo hydrolysis and precipitation reactions. Hydrolysis involves the reaction of Hg(II) with water molecules to form various hydroxyl complexes. The solubility of Hg(II) is significantly affected by the formation of complexes with dissolved organic matter pjoes.com.

Precipitation can occur when Hg(II) reacts with available anions to form insoluble minerals. Mercury sulfide (B99878) (HgS), particularly in the form of metacinnabar (β-HgS), is a very stable and low-solubility mineral that can form in the presence of sulfide, especially under reducing conditions aimspress.commdpi.com. Adsorption and co-precipitation of mercury on acid volatile sulfides (AVS) and pyrite (B73398) can limit the amount of dissolved mercury in pore water under anaerobic conditions pjoes.com. However, mercury bound to these minerals can be released if the sediment undergoes oxidation pjoes.com.

Interactions with Natural Organic Matter and Mineral Phases

Natural organic matter (NOM), including humic and fulvic acids, plays a crucial role in the speciation and mobility of mercury in both aquatic and terrestrial environments aimspress.compjoes.commdpi.comcolorado.edunih.govnih.govacs.org. Hg(II) has a strong affinity for organic matter, particularly binding to reduced sulfur groups like thiol (R-SH) aimspress.compjoes.commdpi.comnih.govacs.orgdoi.org. This strong binding to organic matter can significantly influence the bioavailability and transport of Hg(II) aimspress.compjoes.comcolorado.edu. The formation of Hg(II) compounds with organic matter is strongly dependent on pH and the concentrations of chlorides, Ca2+, and Mg2+ ions pjoes.com. Complexes of Hg(II) with organic matter can also precipitate from water by adsorption onto biogenic CaCO3 pjoes.com.

Mineral phases also contribute to the sorption of mercury. Clay minerals, metal oxides, hydroxides, and iron/manganese/aluminum oxyhydroxides can act as sorbents for Hg(II) aimspress.compjoes.comnih.gov. The sorption capacity of clay soil has been linked to the binding of organic material, with Hg creating covalent connections with oxygen atoms in organic matter functional groups aimspress.com. The affinity and capacity of Hg(II) sorption on particulates vary depending on the mineral surface characteristics and binding sites aimspress.com.

The interaction between organic matter and mineral phases further complicates mercury's behavior. DOM coatings on mineral surfaces can enhance the sorption of Hg and MeHg rsc.org. In systems with low organic matter concentrations, mineral interactions become proportionally more relevant, and Hg speciation is closely linked to iron redox processes nih.gov.

Biogeochemical Cycling and Microbial-Mediated Transformations (e.g., role of sulfate-reducing bacteria)

Microorganisms are central to the biogeochemical cycling of mercury, mediating key transformations such as methylation and demethylation mdpi.comnsf.govoup.compolarresearch.netfrontiersin.orgfacetsjournal.com. Methylmercury (MeHg), a potent neurotoxin that bioaccumulates in food webs, is primarily produced by the methylation of inorganic Hg(II) mdpi.comepa.govcolorado.edufrontiersin.orgacs.orgnps.govusgs.govnih.gov. This process is mainly carried out by anaerobic microorganisms, including sulfate-reducing bacteria (SRB), iron-reducing bacteria, and methanogens mdpi.comnsf.govoup.compolarresearch.netfrontiersin.orgfacetsjournal.comacs.orgnih.gov.

Sulfate-reducing bacteria have long been recognized as significant methylators of mercury in anoxic environments like sediments mdpi.comnsf.govoup.compolarresearch.netacs.orgtandfonline.com. Studies using molybdate, an inhibitor of sulfate reduction, have shown a significant reduction in Hg(II) methylation, highlighting the importance of sulfate reduction in driving MeHg formation mdpi.comnsf.govacs.orgnih.gov. The hgcAB gene cluster has been identified as essential for mercury methylation in various anaerobic bacteria mdpi.comnsf.govfacetsjournal.comacs.orgnih.gov. While SRB are key players, other microbes carrying the hgcAB gene pair also contribute to methylation acs.orgnih.govrsc.org.

Demethylation, the process of breaking down MeHg back into inorganic mercury, also occurs through both biotic and abiotic pathways mdpi.com. Mercury-resistant bacteria with mer operon genes can mediate reductive demethylation, while oxidative demethylation can be carried out by anaerobic bacteria, including SRB and methanogens mdpi.comfrontiersin.org.

The bioavailability of Hg(II) for microbial methylation is regulated by ligand chemistry, with inorganic sulfide concentration and the concentration and composition of dissolved organic matter being important factors nih.gov. Strong complexation of Hg(II) can limit the rate of methylation colorado.edu.

Photochemical Transformations in Environmental Matrices

Photochemical reactions, driven by sunlight, can also influence mercury speciation in the environment. These transformations include both the reduction of Hg(II) to Hg(0) and the oxidation of Hg(0) to Hg(II) mdpi.com.

Photoreduction of Hg(II) to Hg(0) can occur in the presence of organic matter, particularly dissolved organic matter mdpi.comacs.org. Studies have investigated mercury isotope fractionation during Hg(II) photoreduction in the presence of compounds like cysteine, showing that reaction rates and isotopic fractionation are dependent on pH and dissolved oxygen mdpi.com.

Photooxidation of dissolved elemental mercury (Hg(0)) can also take place in aquatic environments, affecting its speciation and transfer at the water-air interface researchgate.net. Significant photooxidation pathways of Hg(0) include reactions with hydroxyl radicals (OH•) and carbonate radicals (CO3−•) mdpi.comresearchgate.net. Photochemical reactions are particularly important in the atmosphere, where photoreduction of oxidized mercury species can convert them back to elemental mercury, influencing its atmospheric lifetime and transport distance pnas.org.

Environmental Transport and Distribution Dynamics

The transport and distribution of mercury in the environment are governed by a combination of physical, chemical, and biological processes. Mercury can be transported through the atmosphere, water, and soil, and its mobility is strongly influenced by its chemical form and interactions with environmental matrices aimspress.comacs.orgclu-in.org.

Remediation Strategies for Mercury Contamination in Environmental Matrices

Physical Remediation Techniques for Mercury-Contaminated Media

Physical remediation techniques involve the separation or removal of mercury from contaminated materials through physical processes. These methods are often applied to soil and solid waste. osti.govopenaccessjournals.com

Thermal Desorption Processes for Soil and Waste

Thermal desorption is an ex situ remediation technology that utilizes heat to volatilize mercury from contaminated soil and waste. osti.govresearchgate.nettpsgc-pwgsc.gc.ca The process involves heating the contaminated material in a controlled environment, causing mercury to convert into a gaseous or vapor phase. osti.govtpsgc-pwgsc.gc.ca The volatilized mercury is then collected and treated, often by condensation followed by capture using activated carbon or other air pollution control devices. osti.govresearchgate.nettpsgc-pwgsc.gc.ca

The effectiveness of thermal desorption is influenced by factors such as soil characteristics, moisture content, organic matter, mercury concentration, and mercury speciation. osti.gov Elemental mercury, with a boiling point of 357 °C, is readily removed by thermal desorption. wikipedia.orgresearchgate.net Inorganic mercury compounds like mercuric sulfate (B86663) can also be effectively treated, although the required temperature may vary depending on the specific compound and matrix. osti.gov High-temperature thermal desorption (HTTD) typically operates between 315 °C and 538 °C, while low-temperature thermal desorption (LTTD) ranges from 90 °C to 315 °C. tpsgc-pwgsc.gc.ca

Research findings indicate high removal efficiencies for mercury from contaminated soils using thermal desorption. Bench and pilot-scale tests, as well as full-scale remediation projects, have demonstrated removal efficiencies ranging from 96.1% to 99.8%. researchgate.net For example, studies have shown that treating chlor-alkali industry wastes with thermal desorption can achieve nearly 100% mercury removal efficiency. researchgate.net Leachability of mercury, as measured by the US EPA Toxicity Characteristic Leaching Procedure (TCLP), has been shown to decrease significantly after thermal treatment, falling below the threshold value of 0.2 mg Hg/L at temperatures of 400 °C or higher. researchgate.net

Here is a simulated data table summarizing typical thermal desorption parameters and effectiveness for mercury-contaminated soil:

Parameter	Typical Range / Value	Notes
Operating Temperature	90 °C to 538 °C (LTTD to HTTD)	Varies with mercury speciation and matrix. tpsgc-pwgsc.gc.ca
Mercury Removal Efficiency	>95%	Achievable under optimized conditions. researchgate.net
TCLP Reduction	Below regulatory limits	Often achieved at higher temperatures. researchgate.net
Applicability	Soil, Sludge, Waste	Effective for volatile and semi-volatile Hg. osti.govtpsgc-pwgsc.gc.ca
Limitations	High energy cost, potential soil alteration, excavation needed for ex situ. osti.govtpsgc-pwgsc.gc.ca

Soil Washing and Flushing Methodologies

Soil washing is an ex situ process that involves excavating contaminated soil and then using a washing solution to remove contaminants. osti.govrsc.orgclu-in.org Soil flushing is the in situ equivalent, where the washing solution is injected into the ground to mobilize contaminants, which are then collected. osti.govnih.gov These techniques aim to separate mercury from the soil matrix by dissolving or suspending it in the washing solution. nih.gov

Various washing agents can be used, including water, acids, chelating agents, and surfactants. nih.govresearchgate.nete3s-conferences.org The choice of washing agent depends on the mercury species present and the soil characteristics. osti.govresearchgate.net For inorganic mercury like mercuric sulfate, agents that can complex with or dissolve Hg(II) ions are often employed. e3s-conferences.org

Studies have investigated the effectiveness of different washing solutions for mercury removal. For example, a combination of citric acid and surfactants like Tween 80 and SDS has shown high mercury removal efficiency (up to 94%) from contaminated soils. researchgate.net Organic acids, such as humic acid, have also demonstrated potential with removal efficiencies around 79%. researchgate.net Potassium iodide (KI) has been found to be an effective chelating agent for mobilizing mercury, achieving removal efficiencies exceeding 88% at optimized conditions (pH 2, 0.25 M KI concentration, solid/liquid ratio 1:15). e3s-conferences.orgresearchgate.net

However, the effectiveness of soil washing and flushing can be limited by factors such as high clay and silt content, which can retain contaminants, and high organic matter content, which can strongly bind mercury. osti.govclu-in.orgdiva-portal.org Soil washing also generates large volumes of contaminated wastewater that require further treatment before disposal. nih.gov While generally considered safe when properly designed and operated, there are potential health and safety concerns related to handling extracting agents. clu-in.org

Here is a simulated data table illustrating mercury removal efficiencies with different washing agents:

Washing Agent Combination	Mercury Removal Efficiency (%)	Notes
Citric acid + Tween 80 + SDS	94	Effective for certain soil types. researchgate.net
Humic acid	79	Organic acid shows potential. researchgate.net
Potassium Iodide (KI)	>88	Effective chelating agent at low pH. e3s-conferences.orgresearchgate.net
Water alone	Low (around 15.18%)	Generally insufficient for significant removal. researchgate.net

Chemical Remediation Approaches

Chemical remediation techniques involve transforming mercury into less mobile, less toxic, or more easily separable forms through chemical reactions. openaccessjournals.comrsc.org

Chemical Stabilization and Solidification Techniques

Chemical stabilization and solidification (S/S) are widely used techniques for treating mercury-contaminated soil and waste, particularly when mercury concentrations are below certain thresholds (e.g., 260 mg/kg). mdpi.commdpi.comcore.ac.uk Stabilization aims to convert mercury into less soluble or less mobile chemical forms, while solidification involves encapsulating the contaminated material within a solid matrix to reduce leaching. osti.govopenaccessjournals.com

Common reagents used for mercury stabilization include sulfur compounds, sulfides, and phosphates, which can react with ionic mercury (Hg(II)) to form highly insoluble precipitates like mercuric sulfide (B99878) (HgS). mdpi.comrsc.orgmdpi.comclu-in.org Mercuric sulfide is known for its very low solubility product. mdpi.com For example, adding sulfur to soil contaminated with metallic mercury has been shown to effectively stabilize mercury by forming stable mercuric sulfide, significantly reducing both air emissions and water solubility of mercury. mdpi.com

Solidification agents often include cement-based binders, lime, or polymers, which physically encapsulate the stabilized waste. nih.govascelibrary.org The S/S process aims to reduce the leachability of mercury, preventing its migration into groundwater and surface water. clu-in.orgascelibrary.org

Research has demonstrated the effectiveness of S/S in immobilizing mercury. Studies using sulfur-impregnated activated carbon and cement have successfully immobilized mercury in contaminated soils and wastes, even reducing leaching under high chloride concentrations. ascelibrary.org Thiol-functionalized zeolites combined with Portland cement have also shown promise in stabilizing and solidifying mercury-containing solid wastes, with the treated material passing TCLP leaching tests. nih.gov

Here is a simulated data table on mercury leachability reduction using S/S:

Stabilization Agent(s)	Solidification Agent	Initial Hg Concentration (mg/kg)	Post-Treatment TCLP Hg (mg/L)	Notes
Sulfur	N/A	Varied (e.g., up to 1116)	0.017 to 0.1	Effective in reducing solubility. mdpi.com
Sulfurized Activated Carbon	Cement	>260 (e.g., 2300)	Passed TCLP	Effective for high Hg concentrations. ascelibrary.org
Thiol-functionalized Zeolite	Portland Cement	1000	Passed TCLP	Effective for solid wastes. nih.gov

Oxidation-Reduction Remediation Methods

Oxidation-reduction (redox) reactions can be employed to transform mercury species in environmental matrices. openaccessjournals.commdpi.com The goal is often to convert mercury into a form that is either less mobile, less toxic, or more amenable to removal by other methods. openaccessjournals.com

Oxidation can convert elemental mercury (Hg0) or organic mercury into more soluble and reactive inorganic Hg(II) species, such as those that could form from this compound under certain conditions. openaccessjournals.commdpi.com These Hg(II) species can then be more easily captured by precipitation or adsorption. Common oxidizing agents include permanganate (B83412) and hypochlorite. openaccessjournals.com

Conversely, reduction can transform inorganic Hg(II) species, including those derived from this compound, into elemental mercury (Hg0). mdpi.com Elemental mercury is volatile and can be removed from the matrix by volatilization followed by capture, or it can be immobilized by amalgamation or precipitation as HgS under reducing, sulfur-rich conditions. openaccessjournals.commdpi.com Reducing agents used in mercury remediation include dithionite, borohydride, and zero-valent iron. openaccessjournals.com

Redox processes are crucial for understanding mercury cycling in the environment and for designing effective remediation strategies. mdpi.com For instance, dark reduction of Hg(II) can lead to the production and volatilization of Hg(0) from natural waters. mdpi.com The presence of ligands like chloride can influence the rates of these redox reactions. mdpi.com

Research highlights the importance of controlling the oxidation state of mercury for effective remediation. libretexts.orglibretexts.org While specific data tables on the direct application of redox methods solely for this compound remediation in isolation are limited in the provided search results, the principles of oxidizing Hg(0) to Hg(II) for subsequent removal or reducing Hg(II) to Hg(0) for volatilization or immobilization are fundamental to chemical remediation strategies applicable to various inorganic mercury forms, including those that could originate from this compound.

Bioremediation and Phytoremediation Technologies for Environmental Mercury

Bioremediation and phytoremediation are nature-based solutions that utilize biological organisms, primarily microorganisms and plants, to clean up mercury-contaminated sites. mdpi.comresearchgate.netguildhe.ac.uknih.govresearchgate.net These technologies are often considered more environmentally friendly and cost-effective than conventional physical and chemical methods, particularly for large areas with lower contaminant concentrations. mdpi.comresearchgate.netnih.gov

Bioremediation of mercury can involve several mechanisms mediated by microorganisms, including volatilization, precipitation, and biosorption. guildhe.ac.ukresearchgate.net Some bacteria possess the mer operon, a set of genes that confer resistance to mercury. guildhe.ac.uk A key enzyme encoded by this operon is mercuric reductase, which reduces ionic mercury (Hg(II)) to volatile elemental mercury (Hg0), which can then be released into the atmosphere. guildhe.ac.uk Other microorganisms can immobilize mercury by precipitating it as insoluble compounds like mercuric sulfide (HgS) or by binding it to their cell surfaces (biosorption). researchgate.net

Phytoremediation involves the use of plants to uptake, translocate, transform, or stabilize mercury in the environment. mdpi.comnih.gov Different phytoremediation strategies include:

Phytoextraction: Plants accumulate mercury in their harvestable tissues, which are then removed from the site. nih.gov

Phytovolatilization: Plants take up mercury and release it as elemental mercury vapor through their leaves. nih.gov

Phytostabilization: Plants limit the mobility and bioavailability of mercury in the soil through processes like root uptake, complexation in the rhizosphere, or altering soil chemistry. nih.gov

Research in bioremediation has focused on identifying and utilizing mercury-resistant bacteria and understanding the mechanisms of the mer operon. guildhe.ac.uk Studies have shown promising results in reducing Hg(II) to Hg(0) using microbial processes. guildhe.ac.uk

In phytoremediation, research explores identifying mercury accumulator or hyperaccumulator plants that can tolerate and accumulate high levels of mercury. mdpi.com The use of genetically engineered plants with enhanced mercury uptake or volatilization capabilities is also being investigated. nih.gov Assisted phytoremediation, involving the use of microorganisms or amendments to enhance plant uptake or transformation of mercury, is another area of focus. mdpi.comnih.gov For instance, symbiotic associations between plant roots and mycorrhizal fungi can improve nutrient uptake and potentially favor the phytoremediation capacity of plants for mercury. mdpi.com Studies have shown that plants treated with thiosulfate (B1220275) can absorb and transport mercury, with a significant portion bound to sulfur in a form similar to β-HgS within plant tissues. acs.org

While bioremediation and phytoremediation offer cost-effective and less disruptive approaches, they can be slower processes compared to physical and chemical methods and their effectiveness can be influenced by environmental conditions. nih.govresearchgate.net Careful selection of plant species is also important to avoid biomagnification of mercury in the food chain if the plants are consumed. core.ac.uk

Here is a simulated data table on mercury removal/transformation by biological methods:

Technology	Mechanism(s)	Organisms Involved	Effectiveness Notes
Bioremediation	Volatilization (Hg(II) to Hg0), Precipitation (e.g., HgS), Biosorption	Mercury-resistant bacteria, Fungi	Effective for transforming mercury species, can reduce bioavailability. guildhe.ac.ukresearchgate.net
Phytoremediation	Phytoextraction, Phytovolatilization, Phytostabilization	Accumulator/hyperaccumulator plants, Transgenic plants	Can remove or stabilize mercury, slower process, potential for biomagnification. mdpi.comcore.ac.uknih.gov
Assisted Phytoremediation	Enhanced uptake/transformation via microbes or amendments	Plants + Microorganisms/Fungi	Can improve mercury removal/stabilization efficiency. mdpi.comnih.gov

Emerging Remediation Technologies and Nanotechnology Applications

This compound (HgSO₄) is an inorganic mercury compound that poses environmental risks, particularly due to its potential to contribute to mercury contamination in various matrices. While this compound itself decomposes in water to form less soluble basic sulfates and sulfuric acid, the resulting mercury species remain a concern, necessitating effective remediation strategies. wikipedia.orgmacsenlab.comresearchtrends.net Emerging remediation technologies, especially those leveraging nanotechnology, offer promising avenues for addressing such contamination.

Mercury contamination in the environment is a significant threat due to its persistence, bioaccumulation, and toxicity. nih.govresearchgate.net Traditional remediation methods, such as chemical precipitation and coagulation, often have limitations like incomplete removal and the generation of secondary waste. nih.gov This has driven the development of advanced techniques, with nanotechnology playing a crucial role. nih.govnih.gov Nanomaterials, characterized by their high surface area and tunable surface chemistry, exhibit exceptional capabilities for binding and removing mercury species. nih.govnih.govfrontiersin.org

Several classes of nanomaterials are being investigated for mercury remediation, including carbon-based nanomaterials, metal and metal oxide nanoparticles, functionalized polymer nanocomposites, biosynthesized nanoparticles, and hybrid nanomaterials. nih.gov These materials can be applied through various nanotechnology-assisted techniques such as adsorption, photocatalysis, and membrane-based separation. nih.gov

Adsorption using Nanomaterials

Adsorption is a widely explored method for mercury removal from contaminated water due to its simplicity and cost-effectiveness. frontiersin.orgmdpi.com Nanomaterials, with their high surface-to-volume ratio, are effective adsorbents for heavy metals like mercury. nih.govfrontiersin.org Studies have demonstrated the efficacy of various nanomaterials in removing Hg(II) ions from aqueous solutions, which can originate from the dissolution or transformation of this compound.

For instance, chitosan-coated magnetite nanoparticles have shown high efficiency in removing Hg²⁺ ions from water samples. nih.gov Optimized conditions using the Box-Behnken design indicated that a high removal percentage (99.91%) is achievable. nih.gov The adsorption process was found to fit both Langmuir and Freundlich isotherm models, and kinetic studies supported a pseudo-second-order kinetic model. nih.gov

Thiol-functionalized graphene oxide (GO-SH) has also demonstrated high efficiency in removing Hg(II) from aqueous solutions, achieving over 98% removal within 36 hours. mdpi.com The enhanced adsorption capacity compared to pure graphene oxide is attributed to the interaction between the sulfhydryl groups and Hg(II) ions. mdpi.com The adsorption behavior was well described by the pseudo-second-order kinetic and Freundlich isotherm models, suggesting an endothermic adsorption process. mdpi.com

Magnetic ferrite (B1171679) nanoparticles have been investigated for the adsorptive removal of Hg(II) ions from wastewater. tandfonline.com Inverse spinel cubic ferrites like Fe₃O₄ and CoFe₂O₄ exhibited high adsorption capacities for Hg(II) at pH 6. tandfonline.com The adsorption process was found to be spontaneous, involving chemical forces and complexation with surface hydroxyl groups. tandfonline.com

The efficiency of adsorption can be influenced by parameters such as pH, initial metal concentration, and adsorbent dose. nih.govresearchgate.net For example, the removal of Hg(II) by sulfur-doped zinc oxide (ZnO:S) nanoparticles was found to be highly dependent on pH, with optimal adsorption observed at a specific pH value. researchgate.net

Photocatalysis using Nanomaterials

Photocatalysis is another promising technique for the degradation or transformation of mercury compounds, including those derived from this compound contamination. This process typically involves semiconductor nanomaterials that generate reactive species under light irradiation, which can then oxidize or reduce pollutants. mdpi.com

While some studies focus on the photocatalytic oxidation of elemental mercury (Hg⁰) in flue gas, the principles can be applied to the remediation of ionic mercury in water. acs.org Research on using ZnO-based materials doped or co-doped with cerium and copper has shown high efficiency in removing Hg(II) from aqueous solutions under simulated solar radiation. nih.gov These photocatalysts achieved almost complete mercury abatement in less than an hour, demonstrating higher efficiency compared to benchmark materials like TiO₂ P25. nih.gov The removal efficiency was influenced by factors such as pH and catalyst load. nih.gov

The mechanism of photocatalysis involves the generation of electron-hole pairs upon light absorption, leading to the formation of reactive oxygen species that can interact with mercury compounds. mdpi.com The effectiveness of photocatalytic degradation can be influenced by the properties of the photocatalyst, such as its band gap and surface area, as well as operational parameters like light intensity and the presence of other substances. mdpi.comresearchgate.netresearchgate.net

Nanomaterials in Hybrid Remediation Systems

Hybrid nanomaterials and multifunctional systems are demonstrating high potential in mercury remediation, offering removal rates exceeding 95%. nih.gov These systems often combine the advantages of different nanomaterials or integrate nanotechnology with other remediation techniques. For instance, coupling coagulation-flocculation with adsorption on powdered activated carbon has shown almost complete removal of Hg from industrial wastewater. researchgate.net While this specific example doesn't solely use nanomaterials, it illustrates the concept of combining processes for enhanced removal. The integration of nanotechnology into bioremediation is also being explored to improve efficacy and sustainability by enhancing contaminant adsorption, increasing microbial activity, and enabling targeted delivery of bioremediation agents. mdpi.comresearchgate.net

Advanced Research Areas and Future Perspectives in Mercuric Sulfate Chemistry

Theoretical and Computational Chemistry Studies

Theoretical and computational chemistry play a crucial role in understanding the behavior of mercuric sulfate (B86663) and other mercury species at a fundamental level. These studies provide insights into molecular structures, reactivity, and interactions with their environment, which can be challenging to obtain solely through experimental methods. rsc.orgresearchgate.net

Quantum Chemical Calculations of Molecular Structure and Reactivity

Quantum chemical calculations, such as Density Functional Theory (DFT), are employed to investigate the electronic structure, geometry, and reactivity of mercuric sulfate and related mercury compounds. rsc.orgornl.govacs.orgmdpi.com These calculations can help predict bond lengths, angles, vibrational frequencies, and energy landscapes of reactions involving this compound. acs.org For instance, relativistic quantum chemical calculations have been used to study the mechanism of reactions involving methylmercury (B97897) species, providing insights into their transformation pathways. ornl.gov Such studies are essential for understanding the fundamental chemical properties that govern the behavior of this compound in various environments and reactions. acs.org

Quantum mechanical methods have been utilized to determine the structures, stabilities, and properties of different mercury(II) sulfide (B99878), bisulfide, and hydroxide (B78521) species in aqueous solution. acs.orgacs.org These studies often employ relativistic effective core potential bases and various levels of theory, from Hartree−Fock to quadratic configuration interaction. acs.orgacs.org Hydration effects are frequently included using explicit solvation with water molecules or continuum solvent models. researchgate.netacs.orgacs.org

Table 1: Examples of Quantum Chemical Calculation Applications

Application Area	Description	Reference
Molecular Structure and Properties	Determining geometries, electronic structures, and vibrational frequencies.	acs.orgacs.org
Reaction Mechanism Elucidation	Investigating reaction pathways and transition states.	ornl.govmdpi.com
Stability and Speciation in Solution	Understanding the favored forms of mercury species in aqueous environments and their interactions with ligands.	acs.orgacs.org
Interaction with Solvents and Other Molecules	Studying hydrogen bonding and solvation effects.	researchgate.netacs.org

Molecular Dynamics Simulations of Solvation and Interfacial Processes

Molecular dynamics (MD) simulations are used to study the dynamic behavior of this compound and other ions in solution and at interfaces. byu.eduresearchgate.netacs.orgchemrxiv.org These simulations provide insights into solvation structures, ion mobility, and the dynamics of water molecules around ions. byu.eduresearchgate.netacs.org For example, MD simulations can help understand how mercuric ions interact with water molecules and other species in complex solutions, which is relevant to their transport and reactivity in various chemical and environmental systems. acs.org

MD simulations have been applied to study the hydration of sulfate anions in aqueous solutions, revealing details about hydrogen bond formation and the dynamic nature of hydration shells. researchgate.netacs.org Studies have also explored ion transfer mechanisms across liquid-liquid interfaces using MD simulations, highlighting the importance of ion solvation dynamics. byu.edu While direct studies specifically on this compound solvation dynamics and interfacial processes using MD simulations were not extensively detailed in the search results, the application of these techniques to other sulfate and metal ions suggests their potential for future research on this compound to understand its behavior in complex chemical systems and at material interfaces. researchgate.netchemrxiv.orgreading.ac.uk

Applications in Materials Science and Engineering

While the use of mercury compounds in materials is under scrutiny due to toxicity, this compound has historically found some applications, and research may explore alternative or contained uses, or focus on understanding its interactions with materials.

Fabrication of Specialty Glass and Ceramic Materials

This compound has been mentioned in the context of manufacturing specialty glass and ceramics, potentially enhancing their durability and performance. chemimpex.com However, detailed recent research specifically on the use of this compound in the cutting-edge fabrication of novel specialty glass and ceramic materials was not prominently featured in the search results. Research in glass-ceramics often focuses on achieving specific properties like low thermal expansion or high thermal shock resistance using various oxide compositions. formicagem.comgoogle.comyoutube.com The potential for this compound in this area might lie in specific catalytic roles during synthesis or as a component in specialized formulations, though its toxicity necessitates careful consideration and potentially the exploration of mercury-free alternatives. formicagem.com

Electrochemical System Components and Related Technologies

This compound is used in electrochemical cells, particularly in reference electrodes. kindle-tech.comato.comdekresearch.comdekresearch.com The mercury/mercury sulfate electrode (Hg/HgSO₄) is a type of reference electrode used in various electrochemical measurements, providing a stable potential. kindle-tech.comato.compineresearch.com These electrodes are utilized in research and industrial settings, including corrosion studies. ato.com

Table 2: Electrochemical Applications

Application Area	Description	Reference
Reference Electrodes	Used in Hg/HgSO₄ electrodes to provide a stable reference potential in electrochemical measurements.	kindle-tech.comato.compineresearch.com
Corrosion Studies	Employed in reference electrodes for monitoring corrosion in various materials and structures.	ato.com
Primary Batteries	Historically used as an electrolyte in some primary batteries.	nih.govchemicalbook.com

While mercurous sulfate (Hg₂SO₄) is also mentioned in the context of electrochemical cells like Weston and Clark cells, this compound (HgSO₄) is specifically used in the Hg/HgSO₄ reference electrode. kindle-tech.comdekresearch.comdekresearch.comnih.govwikipedia.org Research in this area would likely focus on improving the stability, lifespan, or exploring miniaturization of these electrodes, or developing alternatives with lower environmental impact.

Development of Novel Industrial Chemical Processes

This compound acts as a catalyst in various organic synthesis reactions, notably in the hydration of alkynes to carbonyl compounds, such as the conversion of acetylene (B1199291) to acetaldehyde (B116499). chemimpex.comchemicalbook.comsigmaaldrich.comgeeksforgeeks.org While this has been a historical application, the toxicity of mercury drives research towards developing novel, mercury-free catalytic systems for these transformations. researchgate.net

Future perspectives in this area involve exploring new catalytic applications where the unique properties of this compound could be beneficial, provided that the process can be designed to be environmentally sound and minimize mercury release. This might involve heterogeneous catalysis where this compound is immobilized on a support, or the development of closed-loop systems to prevent mercury dispersion. Additionally, research into alternative catalysts that can achieve similar reactivity without using mercury is an active field driven by environmental concerns. The feasibility of mercury-free alternatives in processes like the Chemical Oxygen Demand (COD) test is one example of this trend. researchgate.net

Table 3: Catalytic Applications

Reaction Type	Description	Reference
Alkyne Hydration	Catalyzes the addition of water to alkynes to form carbonyl compounds.	chemicalbook.comsigmaaldrich.comgeeksforgeeks.org
Acetylene to Acetaldehyde	A classic example of this compound catalysis in alkyne hydration.	chemicalbook.comgeeksforgeeks.org
Methane (B114726) Oxidation	Can be used as a catalyst for the direct oxidation of methane to methanol.	sigmaaldrich.com

Interdisciplinary Research Frontiers and Methodological Innovations

Advanced research involving this compound (HgSO₄) is increasingly characterized by interdisciplinary approaches and the development of novel methodologies, particularly in the fields of catalysis, environmental remediation, and sensing. While this compound has a historical context in applications like the catalytic production of acetaldehyde, which unfortunately led to significant environmental contamination issues such as Minamata disease, current research focuses on understanding its fundamental chemistry in complex systems and developing safer alternatives or methods for its detection and remediation. wikipedia.org

One significant interdisciplinary frontier involves the study of mercury methylation in environmental systems, where this compound can serve as a source of inorganic mercury (Hg²⁺) that is subsequently converted to the highly toxic methylmercury (MeHg) by microorganisms. This research integrates chemistry, microbiology, and environmental science to understand the biogeochemical drivers of MeHg accumulation in aquatic environments. Studies utilize field experiments and microbial omics methods to explore the link between sulfate reduction, the abundance and expression of the hgcAB gene pair (associated with methylation), and MeHg formation. nih.govacs.org For instance, research in eutrophic freshwater lakes has shown that sulfate reduction plays a crucial role in driving MeHg formation, with sulfate-reducing bacteria contributing significantly to hgcAB gene transcription. nih.govacs.org

Methodological innovations in this area include the use of stable isotope fractionation to trace mercury transformations. Studies examining the fractionation of mercury stable isotopes during microbial MeHg production by sulfate-reducing bacteria have provided insights into the bioavailability of inorganic mercury pools for methylation. acs.org These methods help identify which pools of inorganic mercury are preferentially utilized by methylating microorganisms, contributing to a better understanding of mercury cycling in natural systems. acs.org

Another area of interdisciplinary research focuses on the catalytic properties of this compound and the search for less toxic alternatives. Historically, this compound was used as a catalyst in the hydration of alkynes to carbonyl compounds, such as the production of acetaldehyde from acetylene. wikipedia.orgsigmaaldrich.com While this specific application is largely discontinued (B1498344) due to toxicity concerns, ongoing research in catalysis explores homogeneous catalytic systems for reactions like the selective oxidation of methane, where mercury (II) salts, including sulfates, have been investigated. bibliotekanauki.pl Developing rational design principles for catalysts in such processes remains a knowledge gap. bibliotekanauki.pl Methodological innovations in this field involve exploring different catalytic systems and reaction conditions to achieve desired transformations with improved selectivity and reduced environmental impact. bibliotekanauki.pl

In the realm of environmental remediation, this compound's presence in contaminated sites necessitates the development of advanced techniques for its immobilization or removal. Research in this area combines chemistry, materials science, and environmental engineering. Methodological innovations include the use of solidification/stabilization techniques, where pH adjustment is considered to minimize the mobility of soluble mercury species like this compound. osti.gov Nanotechnology also presents a frontier, with the development of nanoparticles for mercury detection and potential remediation applications. rsc.orgresearchgate.nettandfonline.com

Sensing technologies represent another key area of methodological innovation. The need for rapid, sensitive, and selective detection of mercury ions, including those originating from this compound, in environmental samples is critical. rsc.orgtandfonline.comnih.gov Advanced research is focused on developing novel sensors, such as those based on nanoparticles and ion-imprinted polymers. rsc.orgtandfonline.comresearchgate.netmdpi.com These sensors leverage different mechanisms, including colorimetric and fluorescence changes, or electrochemical responses, upon binding with mercury ions. rsc.orgnih.govresearchgate.netmdpi.com

For example, nanoparticle-based sensors, particularly those utilizing silver nanoparticles, are being developed for their high sensitivity and selectivity in detecting Hg(II) ions through changes in their optical properties. rsc.org Functionalization strategies are employed to enhance the affinity and selectivity of these nanosensors for mercury. rsc.org Ion-imprinted polymers are also being investigated as highly selective and durable sensing materials for mercury ions in water samples. mdpi.com These methodological advancements aim to provide cost-effective and rapid methods for monitoring mercury contamination. rsc.orgmdpi.com

Interdisciplinary collaboration between chemists, environmental scientists, and engineers is crucial for addressing the complex challenges posed by this compound in various contexts, from its role in environmental mercury cycling to the development of effective remediation and sensing strategies. Future perspectives in this compound chemistry lie in further integrating these disciplines to develop sustainable solutions and gain a more comprehensive understanding of its behavior in diverse natural and engineered systems.

Table 1: Mercury Concentrations in Contaminated Soils

Source Area	Reported Hg Concentration Range (mg/kg)
Chlor-alkali production facilities	Varied, often elevated researchgate.net
Cinnabar mines	Varied, often elevated researchgate.net
Gold and silver mines	Varied, often elevated researchgate.net
Multi-contaminated soils (e.g., river banks)	Median CF was 37.8 researchgate.net

Note: Specific concentration ranges can vary widely depending on the site.

Table 2: Examples of Nanomaterial-Based Sensors for Mercury Detection

Nanomaterial Type	Sensing Mechanism	Key Feature(s)	Reference
Silver Nanoparticles (AgNPs)	Colorimetric and optical changes (LSPR)	High sensitivity and selectivity, rapid detection	rsc.org
Fluorescent Iron Oxide NPs	"Turn-off" fluorescence response	Fluoroionophore modification	rsc.org
Ion-Imprinted Polymers (IIP)	Gravimetric (QCM) or other transduction methods	High selectivity, durability	mdpi.com

Q & A

Q. What are the primary toxicity mechanisms of mercuric sulfate in biological systems?

• Methodological Answer : HgSO₄ dissociates into Hg²⁺ ions, which bind to sulfhydryl groups in proteins (e.g., glutathione), disrupting cellular redox balance. In vitro studies use HepG2 cells to measure oxidative stress markers (e.g., malondialdehyde for lipid peroxidation) and apoptosis pathways (caspase-3 activation). Dose-response curves are analyzed using nonlinear regression models (e.g., EC₅₀ calculations) .

Q. How can researchers safely handle and dispose of this compound in laboratory settings?

• Methodological Answer : Use fume hoods and nitrile gloves during handling. Waste HgSO₄ is stabilized with sulfide precipitation (Na₂S) to form inert HgS, followed by filtration and disposal in EPA-approved containers. Regular air monitoring with atomic absorption spectroscopy (AAS) ensures workplace safety .